Cas no 1242307-88-5 (1-(3-nitrophenyl)-2,3-dihydro-1H-pyrazol-3-one)

• Product Name: 1-(3-nitrophenyl)-2,3-dihydro-1H-pyrazol-3-one
• CAS No: 1242307-88-5
• MF: C₉H₇N₃O₃
• MW: 205.170181512833
• CID: 5250184
• PubChem ID: 21424590
• Update Time: 2023-08-23

1-(3-nitrophenyl)-2,3-dihydro-1H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• EN300-376015
• 1242307-88-5
• 1-(3-nitrophenyl)-2,3-dihydro-1H-pyrazol-3-one

• Inchi： 1S/C9H7N3O3/c13-9-4-5-11(10-9)7-2-1-3-8(6-7)12(14)15/h1-6H,(H,10,13)
• InChI Key： KYPAGHHOJNQNFI-UHFFFAOYSA-N
• SMILES： O=C1C=CN(C2C=CC=C(C=2)[N+](=O)[O-])N1

Computed Properties

• Exact Mass: 205.04874109g/mol
• Monoisotopic Mass: 205.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.2Ų